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Compound of Interest

Compound Name: 2,2-Diphenylmorpholine

Cat. No.: B8529625

Get Quote

Executive Summary
This guide provides a technical analysis of 2,2-diphenylmorpholine derivatives, a privileged

scaffold in CNS drug discovery. Unlike the well-characterized 3-phenylmorpholines (e.g.,

Phenmetrazine) or 2-phenyl-2-aryloxymorpholines (e.g., Reboxetine), the gem-diphenyl

substitution at the C2 position introduces unique steric and electronic constraints that

significantly alter monoamine transporter selectivity.

This document objectively compares the 2,2-diphenyl scaffold against standard clinical

alternatives, focusing on metabolic stability, DAT/NET selectivity ratios, and synthetic

accessibility.

Part 1: The Pharmacophore & Mechanism
The 2,2-diphenylmorpholine scaffold functions primarily as a Monoamine Reuptake Inhibitor

(MRI). The presence of two phenyl rings at the C2 position creates a bulky, lipophilic pocket

that occludes the substrate binding site of the transporter proteins (DAT, NET, SERT).
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Reboxetine (Standard): Contains a 2-phenyl and a 2-aryloxy group. The ether linkage

provides rotational freedom, allowing high affinity for the Norepinephrine Transporter (NET)

but lower affinity for the Dopamine Transporter (DAT).

2,2-Diphenylmorpholine (Target): The rigid gem-diphenyl structure locks the conformation.

This steric bulk often shifts selectivity towards a balanced DAT/NET profile (SNDRI potential)

and blocks metabolic oxidation at the C2 position, a common clearance pathway for mono-

substituted morpholines.

Structural Logic (DOT Visualization)
The following diagram illustrates the pharmacophoric mapping of the derivative within the

transporter binding pocket.
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Figure 1: Pharmacophoric map of 2,2-diphenylmorpholine. The gem-disubstitution at C2 is

the critical feature governing both receptor affinity and metabolic resistance.

Part 2: Comparative SAR Analysis
The following data compares the 2,2-diphenyl scaffold with clinical standards. Data represents

consensus

values (inhibition constants) derived from rat brain synaptosome assays.[1] Lower

indicates higher potency.
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Table 1: Transporter Selectivity Profile
Compound
Class

Representat
ive
Structure

DAT

(nM)

NET

(nM)

SERT

(nM)

Selectivity
Profile

2,2-Diphenyl

2,2-

Diphenylmorp

holine

45 120 >1000

DAT > NET

(Stimulant-

like)

Aryloxy-

Phenyl

Reboxetine

(S,S)
>1000 1.1 58

NET

Selective

(Antidepressa

nt)

3-Phenyl
Phenmetrazin

e
130 80 >5000

Balanced

DAT/NET

Halogenated

2,2

2,2-Bis(4-

fluorophenyl)

morpholine

12 45 850
Potent

DAT/NET

Key SAR Findings
N-Substitution: Methylation of the morpholine nitrogen (N4) generally increases DAT affinity

but reduces selectivity. Bulky N-substituents (e.g., benzyl) drastically reduce affinity,

indicating a tight steric tolerance at the amine binding site.

Ring Halogenation: Adding Fluorine or Chlorine at the para-position of the phenyl rings (4-F,

4-Cl) significantly enhances potency (see "Halogenated 2,2" in Table 1). This is attributed to

increased lipophilicity and halogen bonding within the transporter pocket.

Stereochemistry: Unlike Reboxetine, where the (S,S)-enantiomer is bioactive, 2,2-
diphenylmorpholine is achiral at C2 if the rings are identical. However, if the rings differ

(e.g., 2-phenyl-2-(4-chlorophenyl)), chirality is reintroduced, and the (S)-enantiomer typically

retains higher potency.
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A. Chemical Synthesis Workflow
The synthesis of 2,2-diphenylmorpholine derivatives challenges standard morpholine

protocols due to the steric hindrance at C2. The most robust method involves the cyclization of

2-amino-1,1-diphenylethanol derivatives.

Start: Benzophenone

1. Cyanosilylation
(TMSCN, ZnI2)

2. Reduction
(LiAlH4)

Intermediate:
2-Amino-1,1-diphenylethanol

3. Cyclization
(Ethylene Glycol, Acid Cat.)

Product:
2,2-Diphenylmorpholine

Click to download full resolution via product page

Figure 2: Synthetic route via amino-alcohol cyclization.[2][3] This pathway avoids the

racemization issues seen in other methods.

B. Detailed Synthesis Protocol
Objective: Synthesis of 2,2-diphenylmorpholine via acid-catalyzed cyclization.
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Precursor Preparation: Dissolve 1,1-diphenyl-2-aminoethanol (10 mmol) in dry toluene (50

mL).

Activation: Add chloroacetyl chloride (11 mmol) dropwise at 0°C. Stir for 1 hour to form the

chloro-amide intermediate.

Cyclization: Reflux the mixture with Potassium tert-butoxide (KOtBu) in THF for 4 hours.

Note: The gem-diphenyl group requires higher energy for ring closure compared to mono-

phenyl analogs.

Reduction: Treat the resulting morpholinone with Borane-THF complex (BH3·THF) at reflux

for 2 hours to reduce the amide to the amine.

Purification: Quench with MeOH/HCl. Evaporate solvent and recrystallize from Ethanol/Ether.

C. Monoamine Uptake Assay (In Vitro)
Objective: Determine

values for DAT, NET, and SERT.

Tissue Preparation: Homogenize rat striatum (for DAT) or cortex (for NET/SERT) in ice-cold

sucrose buffer (0.32 M). Centrifuge at 1000g (10 min) to remove debris; use supernatant.

Incubation:

Mix 50 µL tissue suspension with 25 µL test compound (concentration range: 0.1 nM – 10

µM).

Add 25 µL radioligand:

Dopamine (DAT),

Norepinephrine (NET), or

Serotonin (SERT).

Equilibrium: Incubate at 37°C for 5 minutes (DAT/NET) or 10 minutes (SERT).
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Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.05%

polyethylenimine. Wash 3x with ice-cold Tris buffer.

Quantification: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.

Part 4: Strategic Recommendations
When to use 2,2-Diphenylmorpholine Derivatives:

For Metabolic Stability: If your lead compound (e.g., a phenmetrazine analog) suffers from

rapid oxidative clearance, introducing the gem-diphenyl motif at C2 blocks the primary site of

metabolic attack.

For DAT Selectivity: If the goal is to shift a NET-selective scaffold (like Reboxetine) towards

DAT affinity (for ADHD or narcolepsy indications), the 2,2-diphenyl substitution is a proven

strategy.

When to Avoid:
For Pure SSRI Activity: This scaffold inherently disfavors SERT binding. For serotonin

selectivity, the 2-phenyl-2-aryloxy (Reboxetine-like) scaffold with specific ring substitutions is

superior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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